Cas no 2151226-93-4 (1-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol
• CAS No: 2151226-93-4
• MF: C₇H₁₀F₂N₂O
• MW: 176.163908481598
• CID: 5753805
• PubChem ID: 165883649
• Update Time: 2023-11-14

1-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2151226-93-4
• 1-(1,3-dimethyl-1H-pyrazol-5-yl)-2,2-difluoroethan-1-ol
• EN300-1963758
• α-(Difluoromethyl)-1,3-dimethyl-1H-pyrazole-5-methanol

• Inchi： 1S/C7H10F2N2O/c1-4-3-5(11(2)10-4)6(12)7(8)9/h3,6-7,12H,1-2H3
• InChI Key： OCLGPWSKVSMMOX-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC(C)=NN1C)O)F

Computed Properties

• Exact Mass: 176.07611927g/mol
• Monoisotopic Mass: 176.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 278.2±40.0 °C(Predicted)
• pka: 12.20±0.20(Predicted)